Cas no 64536-77-2 (Iridium(1+), [(1,2,5,6-h)-1,5-cyclooctadiene](pyridine)(tricyclohexylphosphine)-)

• Product Name: Iridium(1+), [(1,2,5,6-h)-1,5-cyclooctadiene](pyridine)(tricyclohexylphosphine)-
• CAS No: 64536-77-2
• MF: C₃₁H₄₉F₆IrNP₂
• MW: 803.882406949997
• CID: 499840
• PubChem ID: 154825437
• Update Time: 2025-04-19

Iridium(1+), [(1,2,5,6-h)-1,5-cyclooctadiene](pyridine)(tricyclohexylphosphine)- Chemical and Physical Properties

Names and Identifiers

• Iridium(1+), [(1,2,5,6-h)-1,5-cyclooctadiene](pyridine)(tricyclohexylphosphine)-
• (CYCLOOCTA-1,5-DIENE) (PYRIDYL) (TRICYCLOHEXYLPHOSPHINE) IRIDIUM(I) HEXAFLUOROPHOSPHATE
• 1,5-Cyclooctadiene,iridium complex
• Phosphine, tricyclohexyl-, iridium complex
• 64536-77-2

• Inchi： 1S/C18H33P.C8H12.C5H4N.F6P.Ir/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2-4-6-8-7-5-3-1;1-2-4-6-5-3-1;1-7(2,3,4,5)6;/h16-18H,1-15H2;1-2,7-8H,3-6H2;1-4H;;/q;;2*-1;/b;2-1-,8-7-;;;
• InChI Key： TWHGSZDVKJKALE-KJWGIZLLSA-N
• SMILES： [Ir].P(C1CCCCC1)(C1CCCCC1)C1CCCCC1.[P-](F)(F)(F)(F)(F)F.N1[C-]=CC=CC=1.C1C=CCCC=CC1 |c:34,38|

Computed Properties

• Exact Mass: 804.28737g/mol
• Monoisotopic Mass: 804.28737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4Ų